(4R,4'R)-4,4'-Bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole

• Molecular Formula: C14H24N2O2
• Molecular Weight: 252.35 g/mol
• IUPAC Name: (4R)-4-tert-butyl-2-[(4R)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C14H24N2O2/c1-13(2,3)9-7-17-11(15-9)12-16-10(8-18-12)14(4,5)6/h9-10H,7-8H2,1-6H3/t9-,10-/m0/s1
• InChI Key: DMAXOMSMCSRQLF-UWVGGRQHSA-N
• Isomeric SMILES: CC(C)(C)[C@@H]1COC(=N1)C2=N[C@@H](CO2)C(C)(C)C
• Canonical SMILES: CC(C)(C)C1COC(=N1)C2=NC(CO2)C(C)(C)C

Description

(4R,4'R)-4,4'-Bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole (CAS: 2780386-83-4) is a chiral bisoxazole ligand with a molecular formula of C₁₄H₂₄N₂O₂ and a molecular weight of 252.4 g/mol . Structurally, it features two tert-butyl (1,1-dimethylethyl) groups at the 4 and 4' positions of a tetrahydrobioxazole backbone. This compound is widely utilized in asymmetric catalysis due to its ability to coordinate transition metals, such as palladium and copper, to induce enantioselectivity in reactions like allylic alkylation and cyclopropanation . Its steric bulk from the tert-butyl groups enhances chiral induction, while the oxazoline rings provide strong electron-donating properties.

Biological Activity

(4R,4'R)-4,4'-Bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole is a compound with notable biological properties that have been the subject of various studies. This article aims to provide a comprehensive overview of its biological activity, including its pharmacological effects and potential therapeutic applications.

• Molecular Formula : C14H24N2O2
• Molecular Weight : 252.35 g/mol
• CAS Number : 2780386-83-4
• Purity : Minimum 98% .

Biological Activity Overview

Research indicates that (4R,4'R)-4,4'-bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole exhibits several biological activities:

1. Antiproliferative Effects

Studies have shown that this compound can induce antiproliferative effects in various cancer cell lines. For instance:

• In A549 lung cancer cells, treatment with the compound led to a dose-dependent increase in G1 phase cell cycle arrest and apoptosis. At concentrations of 15 µg/mL and 30 µg/mL, significant increases in apoptotic cells were observed (7.2% to 28.55% for early apoptosis) .

The mechanism by which (4R,4'R)-4,4'-bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole exerts its effects includes:

• Modulation of apoptosis-regulating genes such as Bax and Caspase-3 while decreasing Bcl-2 levels .
• Induction of oxidative stress in cancer cells leading to increased cell death.

Case Study 1: Lung Cancer Cell Lines

In a controlled laboratory setting:

• Objective : To assess the antiproliferative effects on A549 cells.
• Methodology : Cells were treated with varying concentrations of the compound and analyzed using flow cytometry.
• Findings : Significant increases in G1 phase arrest and apoptotic markers were noted at higher concentrations.

Case Study 2: Gene Expression Analysis

A study focusing on gene expression changes revealed:

• Objective : To evaluate the expression levels of apoptosis-related genes post-treatment.
• Results : Enhanced expression of pro-apoptotic genes (Bax and Caspase-3) was confirmed via RT-PCR analysis .

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (4R,4'R)-4,4'-bis(1,1-dimethylethyl)-4,4',5,5'-tetrahydro-2,2'-bioxazole suggests good bioavailability with a moderate half-life. Toxicological assessments indicate that it may inhibit certain cytochrome P450 enzymes (CYP2C19 and CYP2C9), which could have implications for drug interactions .

Summary Table of Biological Activities

Activity Type	Observed Effect	Reference
Antiproliferative	Induces G1 phase arrest in A549
Apoptosis Induction	Increased early/late apoptosis
Gene Regulation	Upregulation of Bax and Caspase-3
Cytochrome Inhibition	CYP2C19 and CYP2C9 inhibition

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

(4R,4'R)-4,4'-Diisobutyl-4,4',5,5'-tetrahydro-2,2'-bioxazole

• CAS : 2270178-45-3
• Molecular Formula : C₁₄H₂₄N₂O₂ (MW: 252.35 g/mol)
• Key Differences: Replaces tert-butyl with isobutyl groups.
• Applications : Used in asymmetric catalysis but may offer different enantioselectivity profiles due to less steric shielding .

(4R,4'R)-4,4'-Diphenyl-4,4',5,5'-tetrahydro-2,2'-bioxazole

• CAS : 148925-98-8
• Molecular Formula : C₁₈H₁₆N₂O₂ (MW: 292.33 g/mol)
• Key Differences : Aromatic phenyl substituents replace aliphatic tert-butyl groups. The π-electron-rich phenyl rings enhance electron-withdrawing effects, altering metal-ligand interactions and catalytic activity.

(4R,4'R)-4,4'-Di-sec-butyl Variants

• CAS Examples : 2634687-88-8 (R-configuration), 2270178-41-9 (S-configuration)
• Key Differences : Chiral sec-butyl groups introduce additional stereochemical complexity. These ligands are studied for ion selectivity in host-guest chemistry, demonstrating how substituent configuration influences cavity size and metal-ion binding .

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Substituents	Melting Point	Storage Conditions	Hazard Statements
Target Compound (tert-butyl)	252.4	tert-butyl	Not reported	Inert atmosphere, 2–8°C	H302, H315, H319, H335
Diisobutyl Variant	252.35	isobutyl	Not reported	Dark, inert atmosphere, 2–8°C	H302, H315, H319, H335
Diphenyl Variant	292.33	phenyl	Not reported	Inert atmosphere, 2–8°C	H302, H315, H319, H335

Catalytic Performance

• Electronic Effects: Phenyl-substituted variants exhibit stronger electron-withdrawing effects, which can stabilize electron-deficient metal centers but may reduce catalytic turnover in electron-demanding reactions .
• Ion Selectivity : Di-sec-butyl derivatives show selectivity for alkali and alkaline earth cations (e.g., Na⁺, Mg²⁺), attributed to cavity size and M–N/O bond length differences .

Thermal and Stability Profiles

• While thermal data (e.g., melting points) are sparse for these ligands, tert-butyl groups generally enhance thermal stability due to their bulky, rigid structure. This contrasts with isobutyl variants, which may exhibit lower decomposition temperatures .